(3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone

• IUPAC Name: (3-hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone
• InChI: InChI=1S/C16H21NO2/c18-15-6-3-9-17(11-15)16(19)14-8-7-12-4-1-2-5-13(12)10-14/h7-8,10,15,18H,1-6,9,11H2
• InChI Key: IQIDOIABLIXDFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)C(=O)N3CCCC(C3)O
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

(3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone, also known as HTNM, is a chemical compound that has shown potential in scientific research applications. It is a synthetic compound that has been synthesized using various methods.

Mechanism of Action

(3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone inhibits acetylcholinesterase by binding to the active site of the enzyme. This prevents the enzyme from breaking down acetylcholine, which results in increased levels of acetylcholine in the brain. (3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone has also been found to have antioxidant properties, which can protect against oxidative stress and neurodegeneration.
Biochemical and Physiological Effects:
(3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone has been found to have beneficial effects on cognitive function in animal studies. It has been found to improve learning and memory in mice with Alzheimer's disease. (3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone has also been found to have neuroprotective effects, which can protect against neurodegeneration. In addition, (3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone has been found to have anti-inflammatory effects, which can reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

(3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. It has been found to have potential in scientific research applications, particularly in the treatment of neurodegenerative disorders. However, there are also limitations to using (3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone in lab experiments. It has not been extensively studied in humans, and its safety and efficacy have not been fully established.

Future Directions

There are several future directions for (3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone research. One direction is to further study its safety and efficacy in humans. Another direction is to study its potential as a treatment for other neurodegenerative disorders, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further studies can be conducted to determine the optimal dosage and administration of (3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone for therapeutic purposes.

Synthesis Methods

(3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone can be synthesized using various methods. One of the methods involves the reaction of 5,6,7,8-tetrahydronaphthalen-2-amine and 3-hydroxypiperidine in the presence of a catalyst. Another method involves the reaction of 2-(3-hydroxypiperidin-1-yl)acetic acid and 5,6,7,8-tetrahydronaphthalen-2-one in the presence of a coupling reagent. Both methods have been successful in synthesizing (3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone.

Scientific Research Applications

(3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone has been found to have potential in scientific research applications. It has been studied for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. (3-Hydroxypiperidin-1-yl)-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone has been found to inhibit acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter that is important for memory and learning. Inhibition of acetylcholinesterase can increase the levels of acetylcholine in the brain, which can improve cognitive function.